Cas no 139721-55-4 (4-Quinazolinamine, 2-chloro-N-ethyl-N-methyl-)

• Product Name: 4-Quinazolinamine, 2-chloro-N-ethyl-N-methyl-
• CAS No: 139721-55-4
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 1279801
• Update Time: 2024-08-03

4-Quinazolinamine, 2-chloro-N-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-chloro-N-ethyl-N-methyl-

• Inchi： 1S/C11H12ClN3/c1-3-15(2)10-8-6-4-5-7-9(8)13-11(12)14-10/h4-7H,3H2,1-2H3
• InChI Key： KHCIHBFTEIGKMP-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(N(CC)C)N=C1Cl

Computed Properties

• Exact Mass: 221.07216
• Monoisotopic Mass: 221.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29A^2

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 292.9±28.0 °C(Predicted)
• PSA: 29.02
• pka: 4.44±0.30(Predicted)